3-[[5-(Trifluoromethyl)pyridin-2-yl]carbamoylamino]butanamide

• IUPAC Name: 3-[[5-(trifluoromethyl)pyridin-2-yl]carbamoylamino]butanamide
• InChI: InChI=1S/C11H13F3N4O2/c1-6(4-8(15)19)17-10(20)18-9-3-2-7(5-16-9)11(12,13)14/h2-3,5-6H,4H2,1H3,(H2,15,19)(H2,16,17,18,20)
• InChI Key: KCYJUGMMMBXLPI-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)N)NC(=O)NC1=NC=C(C=C1)C(F)(F)F
• Molecular Formula: C11H13F3N4O2
• Molecular Weight: 290.24 g/mol

Description

3-[[5-(Trifluoromethyl)pyridin-2-yl]carbamoylamino]butanamide, commonly known as TFB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and biochemistry. TFB is a small molecule inhibitor that targets specific enzymes and proteins, making it a valuable tool for studying their functions and interactions.

Mechanism of Action

TFB works by inhibiting the activity of specific enzymes and proteins. It binds to the active site of these enzymes and proteins, preventing them from carrying out their normal functions. This inhibition can be reversible or irreversible, depending on the specific enzyme or protein being targeted.
Biochemical and Physiological Effects:
TFB has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cardiovascular function. TFB has also been shown to have neuroprotective effects, making it a potential treatment for neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

TFB has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and modified, making it a valuable tool for studying specific enzymes and proteins. It is also highly specific, meaning that it only targets the enzyme or protein it is designed to inhibit, minimizing off-target effects. However, there are also limitations to using TFB in lab experiments. It can be difficult to deliver TFB to specific tissues or organs, and it may have limited efficacy in vivo.

Future Directions

There are several future directions for research on TFB. One area of interest is developing new derivatives of TFB that have improved efficacy and specificity. Another area of interest is exploring the potential applications of TFB in treating neurological disorders such as Alzheimer's disease. Additionally, there is potential for using TFB in combination with other drugs or therapies to enhance their efficacy. Overall, TFB is a promising compound with a wide range of potential applications in various scientific fields.

Synthesis Methods

The synthesis of TFB involves a multi-step process that requires specialized equipment and expertise. The first step involves the preparation of 5-(trifluoromethyl)pyridine-2-carboxylic acid, which is then converted into the corresponding acid chloride. This intermediate is then reacted with 3-aminobutanamide to yield TFB.

Scientific Research Applications

TFB has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, TFB has been shown to inhibit the activity of specific enzymes that are involved in the progression of various diseases such as cancer, cardiovascular diseases, and neurological disorders. In drug discovery, TFB has been used as a lead compound for developing new drugs that target specific proteins and enzymes. In biochemistry, TFB has been used as a tool for studying the functions and interactions of various enzymes and proteins.